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Compound of Interest

Compound Name: Benzofuran

Cat. No.: B130515 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. Benzofuran, a flammable liquid and suspected carcinogen, requires specific

procedures for its disposal to mitigate risks to personnel and the environment. This guide

provides a comprehensive, step-by-step operational plan for the safe disposal of benzofuran.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is crucial to handle benzofuran with the

appropriate personal protective equipment (PPE) to minimize exposure risks.

Required PPE:

Gloves: Chemical-resistant gloves, such as nitrile, are required.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat is necessary to protect from spills.

In the event of exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.
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Inhalation: Move to a well-ventilated area and seek fresh air.

Chemical Waste Characterization and Segregation
Proper characterization and segregation of chemical waste is the foundational step in

compliant disposal. Benzofuran is classified as a flammable liquid and a suspected

carcinogen, and it is harmful to aquatic life.[1][2]

Hazard Identification: Benzofuran should be treated as a potentially combustible and

hazardous substance.[3] It is a non-halogenated organic solid waste.[3]

Waste Segregation: Benzofuran waste must be segregated from other waste streams.[3] Do

not mix it with halogenated solvents, aqueous waste, or other incompatible chemical waste

streams.[3]

Step-by-Step Disposal Procedure
Adherence to a systematic disposal procedure is essential for safety and regulatory

compliance.

Container Selection: Use a designated, leak-proof waste container that is compatible with

organic solids and has a secure screw-top cap.[3]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name "Benzofuran." Include the CAS Number (271-89-6), the approximate quantity of

waste, and the date the first of the waste was added to the container.[3]

Accumulation and Storage: Store the sealed waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.[3] The

storage area must be well-ventilated and away from heat sources or open flames.[3]

Arranging for Disposal: Once the waste container is full or has been in storage for the

maximum allowable time according to your institution's policy (typically not exceeding one

year), contact your institution's Environmental Health & Safety (EH&S) department to

arrange for pickup.[3]
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Final Disposal: The EH&S department will coordinate with a certified hazardous waste

disposal company for the final treatment and disposal of the benzofuran waste, which may

involve incineration or other approved methods.[3][4] Never dispose of benzofuran down the

drain or in regular trash.[3]

Quantitative Data for Benzofuran Disposal
The following table summarizes key quantitative data relevant to the safe disposal of

benzofuran.

Property Value Citation(s)

UN Number 1993 [1][5]

Hazard Class 3 (Flammable Liquid) [4]

Flash Point 50 °C / 122 °F [6]

Boiling Point 173 - 175 °C / 343.4 - 347 °F [6]

CAS Number 271-89-6 [5]

Waste Classification
Non-halogenated organic solid

waste
[3]

Benzofuran Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of benzofuran
waste from the laboratory.

Laboratory Operations EH&S Coordination Final Disposal

Generate Benzofuran Waste Segregate as Non-Halogenated
Organic Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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